Cas no 154475-18-0 (1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester)

• Product Name: 1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester
• CAS No: 154475-18-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 106587
• PubChem ID: 10261481
• Update Time: 2025-04-18

1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester
• 1H-Imidazole-2-carboxylicacid, 1-methyl-, 1-methylethyl ester
• 1H-Imidazole-2-carboxylicacid,1-methyl-,1-methylethylester(9CI)
• Isopropyl 1-methyl-1H-imidazole-2-carboxylate
• 154475-18-0
• Propan-2-yl 1-methylimidazole-2-carboxylate

• Inchi： 1S/C8H12N2O2/c1-6(2)12-8(11)7-9-4-5-10(7)3/h4-6H,1-3H3
• InChI Key： LQZNHBSPQQLNKZ-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=CN1C)=O)C(C)C

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 0.98530